Cas no 93968-79-7 (N-Acetyl mesalazine-d)

• Product Name: N-Acetyl mesalazine-d
• CAS No: 93968-79-7
• MF: C₉H₉NO₄
• MW: 198.190547704697
• CID: 1000417
• Update Time: 2025-09-23

N-Acetyl mesalazine-d Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Mesalazine-d3
• N-ACETYL-5-AMINOSALICYLIC ACID-METHYL-D3
• 3-Carboxyparacetamol-d3
• 5-(Acetylamino-d3)-2-hydroxybenzoic Acid
• 5-Acetamidosalicylic Acid-d3
• CJ 46A-d3
• N-Acetylmesalamine-d3
• N-Acetyl mesalazine-d

• Inchi： 1S/C9H9NO4/c1-5(11)10-6-2-3-8(12)7(4-6)9(13)14/h2-4,12H,1H3,(H,10,11)(H,13,14)/i1D3
• InChI Key： GEFDRROBUCULOD-FIBGUPNXSA-N
• SMILES： OC1C=CC(=CC=1C(=O)O)NC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 198.07200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 222-224?C
• Stability/Shelf Life: Hygroscopic
• PSA: 86.63000
• LogP: 1.12180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives